Cas no 2172595-88-7 (2-5-ethyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-ethyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172595-88-7
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6612187
• PubChem ID: 165603393
• Update Time: 2025-10-23

2-5-ethyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-ethyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide
• 2172595-88-7
• 2-[5-ethyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-yl]acetamide
• EN300-1597418

• Inchi： 1S/C11H20N4O2/c1-3-10-9(8-11(12)16)13-14-15(10)6-4-5-7-17-2/h3-8H2,1-2H3,(H2,12,16)
• InChI Key： GEXIDXBBWKLAPR-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C(=C(CC(N)=O)N=N1)CC

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83Ų

Additional information on 2-5-ethyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide

Recent Advances in the Study of 2-5-ethyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide (CAS: 2172595-88-7)

The compound 2-5-ethyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide (CAS: 2172595-88-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole core and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-5-ethyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method using copper-catalyzed azide-alkyne cycloaddition (CuAAC), which improved yield and purity. The study also highlighted the importance of the 4-methoxybutyl group in enhancing the compound's bioavailability and metabolic stability.

Pharmacological evaluations have revealed that this compound exhibits potent activity as a modulator of specific biological targets. For instance, a recent preclinical study indicated its efficacy in inhibiting inflammatory pathways by targeting key enzymes such as cyclooxygenase-2 (COX-2). These findings suggest potential applications in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have employed advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have elucidated the binding interactions between 2-5-ethyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide and its target proteins, providing a structural basis for its bioactivity. Such insights are critical for the rational design of derivatives with improved potency and selectivity.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary data from cell-based assays indicate that it may inhibit the proliferation of certain cancer cell lines by interfering with signal transduction pathways. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

Despite these promising results, challenges remain in the development of 2-5-ethyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, the recent advancements in the study of 2-5-ethyl-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetamide underscore its potential as a versatile scaffold for drug discovery. Continued research efforts will likely uncover new applications and optimize its therapeutic properties, paving the way for novel treatments in various disease areas.